Cinitapride
Cinitapride
Cinitapride, also known as paxapride or blaston, belongs to the class of organic compounds known as nitrophenyl ethers. These are aromatic compounds containing a nitrobenzene moiety that carries an ether group on the benzene ring. Cinitapride is a drug which is used for the treatment of gastrointestinal disorders associated with motility disturbances such as gastroesophageal reflux disease, non-ulcer dyspepsia and delayed gastric emptying. Cinitapride is considered to be a practically insoluble (in water) and relatively neutral molecule. Cinitapride has been detected in multiple biofluids, such as urine and blood. Within the cell, cinitapride is primarily located in the membrane (predicted from logP).
Cinitapride is an aromatic ether and a C-nitro compound.
Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico.
Cinitapride is an aromatic ether and a C-nitro compound.
Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico.
Brand Name:
Vulcanchem
CAS No.:
66564-14-5
VCID:
VC0124281
InChI:
InChI=1S/C21H30N4O4/c1-2-29-20-13-18(22)19(25(27)28)12-17(20)21(26)23-16-8-10-24(11-9-16)14-15-6-4-3-5-7-15/h3-4,12-13,15-16H,2,5-11,14,22H2,1H3,(H,23,26)
SMILES:
CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N
Molecular Formula:
C21H30N4O4
Molecular Weight:
402.5 g/mol
Cinitapride
CAS No.: 66564-14-5
Reference Standards
VCID: VC0124281
Molecular Formula: C21H30N4O4
Molecular Weight: 402.5 g/mol
| CAS No. | 66564-14-5 |
|---|---|
| Product Name | Cinitapride |
| Molecular Formula | C21H30N4O4 |
| Molecular Weight | 402.5 g/mol |
| IUPAC Name | 4-amino-N-[1-(cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-2-ethoxy-5-nitrobenzamide |
| Standard InChI | InChI=1S/C21H30N4O4/c1-2-29-20-13-18(22)19(25(27)28)12-17(20)21(26)23-16-8-10-24(11-9-16)14-15-6-4-3-5-7-15/h3-4,12-13,15-16H,2,5-11,14,22H2,1H3,(H,23,26) |
| Standard InChIKey | ZDLBNXXKDMLZMF-UHFFFAOYSA-N |
| SMILES | CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N |
| Canonical SMILES | CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N |
| Physical Description | Solid |
| Description | Cinitapride, also known as paxapride or blaston, belongs to the class of organic compounds known as nitrophenyl ethers. These are aromatic compounds containing a nitrobenzene moiety that carries an ether group on the benzene ring. Cinitapride is a drug which is used for the treatment of gastrointestinal disorders associated with motility disturbances such as gastroesophageal reflux disease, non-ulcer dyspepsia and delayed gastric emptying. Cinitapride is considered to be a practically insoluble (in water) and relatively neutral molecule. Cinitapride has been detected in multiple biofluids, such as urine and blood. Within the cell, cinitapride is primarily located in the membrane (predicted from logP). Cinitapride is an aromatic ether and a C-nitro compound. Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico. |
| Synonyms | 4-Amino-N-(1-(3-cyclohexen-1-ylmethyl)-4-piperidyl)-2-ethoxy-5-nitrobenzamide Blaston Cidine cinitapride cinitapride tartrate |
| PubChem Compound | 68867 |
| Last Modified | Nov 11 2021 |
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